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Compound of Interest

Compound Name: Diallyl phthalate-d4

Cat. No.: B12392886 Get Quote

Essential Safety and Handling Guide for Diallyl
Phthalate-d4
This guide provides immediate, essential safety protocols and logistical information for handling

Diallyl phthalate-d4 in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure safe operational procedures and proper disposal.

Hazard Identification and Personal Protective Equipment
(PPE)
Diallyl phthalate-d4 is a chemical that requires careful handling due to its potential hazards. It

is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.[1][2]

[3] It is also classified as very toxic to aquatic life with long-lasting effects.[1] Therefore, the use

of appropriate Personal Protective Equipment (PPE) is mandatory to minimize exposure and

ensure personal safety.

Recommended Personal Protective Equipment:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12392886?utm_src=pdf-interest
https://www.benchchem.com/product/b12392886?utm_src=pdf-body
https://www.benchchem.com/product/b12392886?utm_src=pdf-body
https://www.benchchem.com/product/b12392886?utm_src=pdf-body
https://www.benchchem.com/product/b12392886?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_1028830363_DIALLYLPHTHALALTECASNO-131-17-9-MSDS.pdf
https://cameochemicals.noaa.gov/chemical/20104
https://www.oxfordlabfinechem.com/msds/(D-03220)%20DIALLYL%20PHTHALATE.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1028830363_DIALLYLPHTHALALTECASNO-131-17-9-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12392886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Recommended Equipment Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

vapors. Diallyl phthalate is a

lachrymator, meaning it can

cause tearing.

Hand Protection
Nitrile or Neoprene chemical-

resistant gloves.

Provides a barrier against

direct skin contact. Gloves

must be inspected before use

and disposed of correctly after

handling.

Respiratory Protection

Work in a well-ventilated area,

preferably a chemical fume

hood.

Minimizes the inhalation of

vapors or aerosols. If

ventilation is insufficient, a

NIOSH-approved respirator is

necessary.

Body Protection
Laboratory coat or chemical-

resistant apron/clothing.

Prevents contamination of

personal clothing.

Contaminated clothing should

be segregated and laundered

before reuse.

Physical and Chemical Properties
Understanding the properties of Diallyl phthalate-d4 is crucial for safe handling and storage.
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Property Value

Molecular Formula C₁₄H₁₀D₄O₄

Molecular Weight
~250.3 g/mol (based on C₁₄H₁₄O₄ at 246.26

g/mol )

Appearance Nearly colorless to light yellow oily liquid.

Boiling Point 158°C - 167°C @ 5 mmHg

Melting Point -70°C (-94°F)

Flash Point 166°C (330.8°F)

Specific Gravity 1.12

Vapor Density 8.3 (Air = 1)

Solubility
Very slightly soluble in water; soluble in most

organic liquids.

Operational and Disposal Plan
A systematic workflow is critical for ensuring safety from the moment the chemical is received

until its final disposal.

Workflow for Safe Handling of Diallyl Phthalate-d4
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1. Preparation Phase

2. Handling Phase

3. Spill & Emergency Response

4. Disposal Phase

Review Safety Data Sheet (SDS)

Inspect and Don Required PPE
(Goggles, Gloves, Lab Coat)

Ensure Fume Hood is Operational
and Area is Clear

Handle Chemical Inside Fume Hood
Avoid Vapors and Skin/Eye Contact

Proceed to Handling

Store in Tightly Closed Container
Away from Incompatibles Contain Spill with Inert Absorbent

In Case of Spill

Dispose of Chemical Waste via
Licensed Disposal Company

Proceed to Disposal

Collect Waste in Sealed Container

Decontaminate Area

After Cleanup

Dispose of Contaminated Gloves
and Materials as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of Diallyl phthalate-d4.
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Step-by-Step Experimental Protocol
1. Pre-Handling Preparations:

Review Documentation: Before beginning any work, thoroughly review the Safety Data

Sheet (SDS) for Diallyl phthalate-d4.

Personal Protective Equipment (PPE): Don all required PPE, including chemical safety

goggles, nitrile gloves, and a lab coat. Inspect gloves for any signs of degradation or

perforation.

Work Area Setup: Ensure work is conducted in a properly functioning chemical fume hood to

minimize inhalation exposure. Confirm that safety equipment, such as an eyewash station

and safety shower, is accessible.

2. Handling and Storage:

Chemical Handling: Avoid direct contact with skin and eyes and prevent inhalation of vapors.

Use equipment and techniques that minimize the generation of aerosols.

Storage: Store the chemical in its original, tightly closed container. The storage area should

be cool, dry, well-ventilated, and separate from strong oxidants, strong bases, and acids. It is

recommended to store this chemical under refrigerated temperatures and in an area without

drain or sewer access.

3. Spill Response Protocol:

Evacuate and Ventilate: In the event of a spill, evacuate non-essential personnel from the

area and ensure adequate ventilation.

Containment: Remove all sources of ignition. Prevent the spill from entering drains or

waterways.

Absorption: Use an inert, non-combustible absorbent material like sand or commercial

sorbents to soak up the spilled liquid.

Collection: Carefully collect the absorbent material and place it into a sealed, properly

labeled container for hazardous waste disposal.
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Decontamination: Clean the spill area thoroughly. A common procedure is to wash the

surface with 60-70% ethanol followed by a soap and water solution.

4. Disposal Plan:

Waste Characterization: All waste containing Diallyl phthalate-d4, including contaminated

PPE and spill cleanup materials, must be treated as hazardous waste.

Containerization: Keep chemical waste in its original container where possible, and do not

mix it with other waste streams.

Disposal Method: All waste must be disposed of through a licensed and approved hazardous

waste disposal company. Adhere strictly to all federal, state, and local environmental

regulations. Discharge into the environment must be avoided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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